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Compound of Interest

Compound Name: Leukotriene C4-d5

Cat. No.: B564337 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the reconstitution, preparation, and handling of

Leukotriene C4-d5 (LTC4-d5) stock solutions. LTC4-d5 is a deuterated analog of Leukotriene

C4, primarily utilized as an internal standard for the quantification of endogenous LTC4 levels

by mass spectrometry (GC-MS or LC-MS)[1][2]. Accurate preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage
Leukotriene C4-d5 is a complex lipid molecule with specific solubility and stability

characteristics. The quantitative data below has been summarized from supplier technical data

sheets.
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Property Value Reference

Formal Name

5S-hydroxy-6R-(S-

glutathionyl)-7E,9E,11Z,14Z-

d5-eicosatetraenoic acid

[1][2]

CAS Number 1441421-73-3 [1]

Molecular Formula C₃₀H₄₂D₅N₃O₉S

Formula Weight 630.8 g/mol

Purity ≥99% deuterated forms

Typical Formulation A solution in ethanol

Storage Temperature -80°C

Stability ≥ 1 year at -80°C

λmax 280 nm

Solubility

DMF: 50 mg/mLDMSO: 50

mg/mLEthanol: 1

mg/mLEthanol:H₂O (95:5): 2

mg/mLPBS (pH 7.2): 0.1

mg/mL

Safety and Handling Precautions
Leukotriene C4-d5 is intended for research use only. Standard laboratory safety practices

should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.

Ventilation: Handle the compound, especially organic solvent solutions, in a well-ventilated

area or a chemical fume hood to avoid inhalation of vapors.

Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately and

thoroughly with water.
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Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Protocols
Protocol 1: Handling and Preparation of a Primary Stock Solution

Leukotriene C4-d5 is typically shipped on dry ice as a pre-dissolved solution in an organic

solvent, such as ethanol. The following protocol outlines the steps for preparing a primary stock

solution from this formulation.

Materials:

Leukotriene C4-d5 in ethanol (as supplied)

Anhydrous ethanol, HPLC grade or higher

Gas-tight Hamilton syringe or calibrated positive-displacement pipette

Sterile, amber glass vials with PTFE-lined caps

Argon or nitrogen gas

Methodology:

Equilibration: Upon receipt, store the vial at -80°C. Before opening, allow the vial to

equilibrate to room temperature for at least 30 minutes. This prevents condensation of

atmospheric moisture inside the vial, which can affect the compound's stability and

concentration.

Solvent Evaporation (Optional): The compound is often supplied in a known volume of

ethanol (e.g., 25 µg in 250 µL ethanol, resulting in a 100 µg/mL solution). If a different solvent

is required, the original ethanol can be evaporated under a gentle stream of inert gas (argon

or nitrogen). Avoid heating the sample.

Reconstitution: Once the original solvent is evaporated, add a precise volume of the desired

solvent (e.g., DMF, DMSO, or ethanol) to the vial to achieve a target concentration. For

example, adding 250 µL of DMF to 25 µg of dried LTC4-d5 will create a 100 µg/mL primary

stock solution.
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Mixing: Vortex the vial gently for 10-15 seconds to ensure the compound is fully dissolved

and the solution is homogeneous.

Storage: The primary stock solution should be aliquoted into smaller volumes in amber glass

vials to minimize freeze-thaw cycles. Overlay the solution with an inert gas before capping

tightly. Store all aliquots at -80°C.

Protocol 2: Preparation of Aqueous Working Solutions

Due to the limited solubility of LTC4-d5 in aqueous buffers, it is crucial to prepare these

solutions fresh from the organic primary stock just before use. Do not store aqueous solutions

for extended periods.

Materials:

Primary stock solution of LTC4-d5 (e.g., 100 µg/mL in ethanol)

Phosphate-buffered saline (PBS, pH 7.2) or other desired aqueous buffer

Calibrated micropipettes and sterile tips

Methodology:

Retrieve Stock: Remove one aliquot of the primary stock solution from the -80°C freezer and

allow it to thaw at room temperature.

Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution in the

primary solvent. For example, dilute the 100 µg/mL stock 1:10 in ethanol to create a 10

µg/mL solution. This minimizes the amount of organic solvent transferred to the final

aqueous solution.

Final Aqueous Dilution: To prepare a working solution, add a small volume of the organic

stock to the aqueous buffer. For example, to make a 100 ng/mL working solution in PBS, add

10 µL of the 10 µg/mL intermediate stock to 990 µL of PBS.

Mixing: Mix thoroughly by gentle vortexing or inversion. The final concentration of the organic

solvent should be kept to a minimum (typically <0.5%) to avoid affecting biological assays.
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Immediate Use: Use the freshly prepared aqueous working solution immediately. As solubility

in PBS is low (0.1 mg/ml), precipitation may occur over time.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing LTC4-d5 stock and

working solutions.
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Workflow for LTC4-d5 Solution Preparation
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Caption: Workflow for preparing LTC4-d5 primary and working solutions.
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Biological Context: The Cysteinyl Leukotriene
Pathway
Leukotriene C4 is the parent of the cysteinyl leukotrienes, potent lipid mediators of

inflammation and allergic reactions. It is synthesized from arachidonic acid via the 5-

lipoxygenase (5-LO) pathway. LTC4 is subsequently metabolized to LTD4 and LTE4, which

also possess biological activity. Understanding this pathway is crucial for interpreting

experimental results where LTC4-d5 is used as an internal standard.
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Simplified Cysteinyl Leukotriene Synthesis Pathway
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Caption: Simplified biosynthesis pathway of cysteinyl leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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